2-Oxo-2-piperazin-4-ium-1-ylacetate

• IUPAC Name: 2-oxo-2-piperazin-4-ium-1-ylacetate
• InChI: InChI=1S/C6H10N2O3/c9-5(6(10)11)8-3-1-7-2-4-8/h7H,1-4H2,(H,10,11)
• InChI Key: OOLCKTWCPKNNOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC[NH2+]1)C(=O)C(=O)[O-]
• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• CAS No.: 691394-09-9

Description

2-Oxo-2-piperazin-4-ium-1-ylacetate is a piperazine-derived compound characterized by a piperazin-4-ium core substituted with an oxo (keto) group and an acetate moiety at the 1- and 2-positions, respectively. The piperazin-4-ium ring, a six-membered diamine, is protonated at one nitrogen, conferring cationic properties, while the oxo and acetate groups enhance its polarity and reactivity.

For instance, derivatives like 4-[4-(Pyrimidin-2-yl)-piperazin-1-yl]butyl acetate () and 2-[4-(Fmoc)piperazin-1-yl]acetic acid () share core piperazine motifs, underscoring the versatility of this scaffold in medicinal chemistry.

Comparison with Similar Compounds

Key Observations:

• Piperazine Core : All piperazine derivatives share a nitrogen-rich ring, but substituents dictate their behavior. The cationic piperazin-4-ium in the target compound enhances solubility and ionic interactions, unlike neutral analogs like Fmoc-piperazine .
• Functional Groups: The oxo group in 2-Oxo-2-piperazin-4-ium-1-ylacetate may facilitate hydrogen bonding or keto-enol tautomerism, distinguishing it from esters (e.g., imazamethabenz) or protected amines (e.g., Fmoc derivatives) .

Functional and Application Comparison

• Pharmaceutical Intermediates : Piperazine derivatives with pyrimidinyl groups () are often used in kinase inhibitors or antiviral drugs due to their ability to mimic nucleobases. In contrast, the acetate moiety in 2-Oxo-2-piperazin-4-ium-1-ylacetate may enhance metal chelation or serve as a leaving group in synthesis .
• Peptide Synthesis : Fmoc-piperazine-acetic acid () is a cornerstone in solid-phase peptide synthesis, leveraging the Fmoc group’s orthogonality for temporary protection. The target compound lacks such protective groups, limiting its utility in this niche .
• Agrochemicals: Imidazolinone-based pesticides () inhibit acetolactate synthase (ALS), a mechanism unrelated to piperazine derivatives. This highlights how structural divergence (e.g., heterocycle type) dictates biological targets .

Research Findings

• Crystallography : The SHELX software suite () is widely used for determining crystal structures of small molecules, including piperazine derivatives. This tool has resolved conformational details of analogs like pyrimidinyl-piperazines, aiding in structure-activity relationship (SAR) studies .
• Stability and Reactivity : The protonated piperazin-4-ium in the target compound likely exhibits higher aqueous solubility compared to neutral analogs, favoring its use in physiological environments. However, the oxo group may render it susceptible to nucleophilic attack, limiting stability under basic conditions .